Cas no 2034346-52-4 (2-bromo-5-methoxy-N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]benzamide)

• Product Name: 2-bromo-5-methoxy-N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]benzamide
• CAS No: 2034346-52-4
• MF: C₁₉H₂₀BrNO₃
• MW: 390.2710
• CID: 5350283
• Update Time: 2025-11-01

2-bromo-5-methoxy-N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-methoxy-N-[(2-methoxy-1,3-dihydroinden-2-yl)methyl]benzamide
• 2-bromo-5-methoxy-N-((2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl)benzamide
• 2-bromo-5-methoxy-N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]benzamide

• Inchi： 1S/C19H20BrNO3/c1-23-15-7-8-17(20)16(9-15)18(22)21-12-19(24-2)10-13-5-3-4-6-14(13)11-19/h3-9H,10-12H2,1-2H3,(H,21,22)
• InChI Key： SUARCRADFNSZBC-UHFFFAOYSA-N
• SMILES： BrC1C([H])=C([H])C(=C([H])C=1C(N([H])C([H])([H])C1(C([H])([H])C2=C([H])C([H])=C([H])C([H])=C2C1([H])[H])OC([H])([H])[H])=O)OC([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 430
• XLogP3: 3.6
• Topological Polar Surface Area: 47.6

Additional information on 2-bromo-5-methoxy-N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]benzamide

Introduction to 2-bromo-5-methoxy-N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]benzamide (CAS No. 2034346-52-4)

2-bromo-5-methoxy-N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]benzamide, identified by its CAS number 2034346-52-4, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a benzamide core substituted with a bromo and methoxy group, and an indene moiety linked through a methoxymethyl group, exhibits structural features that make it a promising candidate for further investigation in drug discovery and development.

The structural composition of 2-bromo-5-methoxy-N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]benzamide is notable for its potential biological activity. The benzamide moiety is a well-known pharmacophore found in numerous bioactive molecules, often contributing to their binding affinity and efficacy. The presence of both bromo and methoxy substituents on the benzene ring can influence the compound's electronic properties, thereby modulating its interactions with biological targets. Additionally, the indene fragment introduces a rigid aromatic system that may enhance the molecule's stability and bioavailability.

In recent years, there has been growing interest in the development of novel compounds derived from indene derivatives due to their reported pharmacological properties. For instance, studies have shown that indene-based molecules can exhibit anti-inflammatory, anticancer, and antimicrobial activities. The specific substitution pattern in 2-bromo-5-methoxy-N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]benzamide may contribute to its unique pharmacological profile, making it a valuable scaffold for medicinal chemists.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex drug candidates. The presence of reactive sites such as the amide bond and the indene ring provides multiple opportunities for further functionalization. This flexibility allows researchers to explore various chemical modifications aimed at optimizing biological activity and pharmacokinetic properties.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular modeling studies have been instrumental in predicting the binding modes of 2-bromo-5-methoxy-N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]benzamide to target proteins. These simulations have revealed that the compound may interact with enzymes and receptors involved in critical biological pathways, suggesting its therapeutic potential.

The synthesis of 2-bromo-5-methoxy-N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]benzamide presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves key transformations such as condensation reactions to form the amide bond and alkylation to introduce the indene moiety. Optimizing these reactions is crucial for achieving high yields and purity levels required for further biological evaluation.

In conclusion, CAS No. 2034346-52 represents a structurally intricate and biologically relevant molecule with significant potential in pharmaceutical research. Its unique combination of substituents and functional groups makes it an attractive candidate for further exploration in drug discovery programs. As our understanding of molecular interactions continues to evolve, compounds like 2-bromo-5-methoxy-N-(2-methoxy- ^DihydroH_Dihydro-^inden- methyl]benzamide) will continue to play a pivotal role in advancing our capabilities in medicinal chemistry.